4-(1-Adamantyl)-6-hydrazinyl-1,3,5-triazin-2-amine

• IUPAC Name: 4-(1-adamantyl)-6-hydrazinyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C13H20N6/c14-11-16-10(17-12(18-11)19-15)13-4-7-1-8(5-13)3-9(2-7)6-13/h7-9H,1-6,15H2,(H3,14,16,17,18,19)
• InChI Key: KEGVOBDLHVFDRZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC(=NC(=N4)NN)N
• Molecular Formula: C13H20N6
• DSSTOX Substance ID: DTXSID40381941
• Molecular Weight: 260.34 g/mol
• CAS RN: 175204-75-8

Description

Adamantyl compounds are known for their unique structural, biological, and stimulus-responsive properties. They are often used in the synthesis of drugs due to their high reactivity.

Synthesis Analysis

Adamantyl compounds can be synthesized through various methods. For instance, one method involves the chemoselective reduction of corresponding β-keto esters. Another method involves the condensation of 1-adamantyl chalcone with substituted phenylhydrazine.

Molecular Structure Analysis

The molecular structure of adamantyl compounds can be analyzed using techniques like density functional theoretical computations, which can derive the optimized geometry, vibrational wavenumbers with FT-IR intensity, HOMO–LUMO energies, and several thermodynamic properties in the ground state.

Chemical Reactions Analysis

Adamantyl compounds undergo various chemical reactions. For example, they can be converted to other compounds via reactions like aldol condensation. They can also undergo radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds.

Physical And Chemical Properties Analysis

Adamantyl compounds are known for their excellent thermal stability. They also have unique solid-state properties due to the alignment of their rigid chains.

Mechanism of Action

The mechanism of action of adamantyl compounds can vary depending on their structure and the specific application. For instance, some adamantyl compounds have been found to inhibit certain types of viruses.

Safety and Hazards

Safety data sheets provide information on the potential hazards of chemicals. For example, some adamantyl compounds may cause skin irritation, serious eye irritation, and respiratory irritation. They may also be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The unique properties of adamantyl compounds make them promising for various applications in fields like medicinal chemistry, catalyst development, and nanomaterials. Future research could focus on developing new synthesis methods, exploring new applications, and improving our understanding of their properties and mechanisms of action.